Cas no 1036725-92-4 (4-o-tolylbutanoic acid)

• Product Name: 4-o-tolylbutanoic acid
• CAS No: 1036725-92-4
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 830916
• Update Time: 2026-04-29

4-o-tolylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-o-tolylbutanoic acid
• 7-(1-Pyrrolidinylmethyl)pyrrolo[1,2-a]quinoxalin-4(5H)-one
• 7-[(Pyrrolidin-1-yl)methyl]pyrrolo[1,2-a]quinoxalin-4(5H)-one

• Inchi： InChI=1S/C16H17N3O/c20-16-15-4-3-9-19(15)14-6-5-12(10-13(14)17-16)11-18-7-1-2-8-18/h3-6,9-10H,1-2,7-8,11H2,(H,17,20)
• InChI Key： ZLYVTQGSZRQZLA-UHFFFAOYSA-N
• SMILES： C1CCN(C1)CC2=CC3=C(C=C2)N4C=CC=C4C(=O)N3

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2